Cas no 1337793-79-9 (3-(3-bromo-4-chlorophenyl)methylpiperidine)

• Product Name: 3-(3-bromo-4-chlorophenyl)methylpiperidine
• CAS No: 1337793-79-9
• MF: C₁₂H₁₅BrClN
• MW: 288.611201524735
• CID: 6055267
• PubChem ID: 131504144
• Update Time: 2025-11-01

3-(3-bromo-4-chlorophenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-chlorophenyl)methylpiperidine
• EN300-1926233
• 1337793-79-9
• 3-[(3-bromo-4-chlorophenyl)methyl]piperidine

• Inchi： 1S/C12H15BrClN/c13-11-7-9(3-4-12(11)14)6-10-2-1-5-15-8-10/h3-4,7,10,15H,1-2,5-6,8H2
• InChI Key： GPPHRBAUDHCCQA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CC1CNCCC1)Cl

Computed Properties

• Exact Mass: 287.00764g/mol
• Monoisotopic Mass: 287.00764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų

Additional information on 3-(3-bromo-4-chlorophenyl)methylpiperidine

Introduction to 3-(3-bromo-4-chlorophenyl)methylpiperidine (CAS No. 1337793-79-9)

3-(3-bromo-4-chlorophenyl)methylpiperidine, identified by the Chemical Abstracts Service (CAS) number 1337793-79-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a piperidine ring substituted with a 3-bromo-4-chlorophenyl moiety, has garnered attention due to its structural versatility and potential applications in drug discovery. The presence of both bromine and chlorine atoms in the aromatic ring enhances its reactivity, making it a valuable intermediate in synthesizing more complex pharmacophores.

The 3-bromo-4-chlorophenyl group is particularly noteworthy, as it introduces both halogen atoms at positions that are often favorable for further functionalization. This feature allows chemists to explore a wide range of modifications, including nucleophilic aromatic substitution reactions, cross-coupling reactions, and other transformations that can lead to novel bioactive molecules. The piperidine core, a common scaffold in many drugs, contributes to the compound's solubility and bioavailability, making it an attractive candidate for further development.

In recent years, there has been growing interest in exploring the pharmacological properties of piperidine derivatives. The 3-(3-bromo-4-chlorophenyl)methylpiperidine structure has been investigated for its potential in various therapeutic areas, including central nervous system (CNS) disorders, pain management, and anti-inflammatory applications. Its unique chemical profile suggests that it may interact with multiple biological targets, offering opportunities for multitarget drug design.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. Researchers have leveraged its reactivity to develop libraries of derivatives with tailored properties. For instance, the bromine atom can be readily displaced by a range of nucleophiles, allowing for the introduction of different functional groups. Similarly, the chlorine atom can participate in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures.

The synthesis of 3-(3-bromo-4-chlorophenyl)methylpiperidine typically involves multi-step processes that require careful optimization to ensure high yield and purity. Common strategies include palladium-catalyzed cross-coupling reactions between aryl halides and piperidine derivatives, as well as nucleophilic substitution reactions to introduce the bromine and chlorine atoms at specific positions on the aromatic ring. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency and scalability.

Recent studies have highlighted the potential of 3-(3-bromo-4-chlorophenyl)methylpiperidine in addressing neurological disorders. The piperidine scaffold is known to penetrate the blood-brain barrier effectively, which is crucial for CNS drug development. Additionally, the presence of halogen atoms enhances binding affinity to certain receptors and enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preclinical studies have shown promising results when this compound is used as a precursor for more sophisticated drug candidates.

In addition to its applications in CNS research, 3-(3-bromo-4-chlorophenyl)methylpiperidine has shown promise in other therapeutic areas. Its structural features make it a suitable candidate for developing novel analgesics and anti-inflammatory agents. The ability to modify both the aromatic ring and the piperidine nitrogen allows for fine-tuning of pharmacokinetic properties such as metabolic stability and selectivity.

The growing body of research on this compound underscores its importance as a pharmaceutical intermediate. As synthetic techniques continue to evolve, new methods for producing and modifying 3-(3-bromo-4-chlorophenyl)methylpiperidine will emerge, further expanding its utility in drug discovery programs. Collaborative efforts between chemists and biologists are essential to fully realize its potential in developing next-generation therapeutics.

Future directions may include exploring the compound's role in combination therapies, where it could serve as a key component in synergistic drug regimens. Its versatility also makes it an attractive candidate for developing personalized medicine approaches, where individual patient profiles guide the design of tailored treatments. By leveraging cutting-edge technologies such as high-throughput screening and computational modeling, researchers can accelerate the discovery process and bring new medicines to patients more quickly.

In conclusion,3-(3-bromo-4-chlorophenyl)methylpiperidine (CAS No. 1337793-79-9) represents a promising scaffold with broad applications in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for designing novel bioactive molecules with potential therapeutic benefits across multiple disease areas. As our understanding of medicinal chemistry continues to advance,this compound will undoubtedly play a significant role in shaping the future of drug development.